Cas no 1227628-14-9 ((Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine)

• Product Name: (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine
• CAS No: 1227628-14-9
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 2896626
• Update Time: 2025-05-22

(Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine Chemical and Physical Properties

Names and Identifiers

• Ethenamine, 2-(5-bromo-3-nitro-2-pyridinyl)-N,N-dimethyl-
• (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine

• Inchi： 1S/C9H10BrN3O2/c1-12(2)4-3-8-9(13(14)15)5-7(10)6-11-8/h3-6H,1-2H3
• InChI Key： DGQGEEKJHSDVMR-UHFFFAOYSA-N
• SMILES： C(N(C)C)=CC1=NC=C(Br)C=C1[N+]([O-])=O

Additional information on (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine

Recent Advances in the Study of (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine (CAS: 1227628-14-9)

The compound (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine (CAS: 1227628-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a bromo-nitropyridine core and a dimethylaminoethenyl group, makes it a valuable scaffold for designing inhibitors targeting various enzymes and receptors. Notably, its potential as a kinase inhibitor has been explored in several preclinical studies, with promising results in cancer cell lines.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method using palladium-based catalysts, which significantly improved the efficiency of the reaction. This method not only reduces the formation of by-products but also enhances the scalability of the synthesis, making it more feasible for industrial applications.

Biological evaluations of this compound have revealed its potential as an anti-inflammatory agent. In vitro studies demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest that (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine could be a candidate for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations indicate that it binds effectively to the active sites of certain kinases, such as JAK2 and EGFR, which are implicated in various cancers. These simulations, combined with experimental data, support the hypothesis that this compound could serve as a lead structure for developing targeted cancer therapies.

Despite these promising findings, challenges remain in the development of (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine as a therapeutic agent. Issues such as its metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, (Z)-2-(5-bromo-3-nitropyridin-2-yl)ethenyldimethylamine (CAS: 1227628-14-9) represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for its eventual clinical translation.